Cas no 2034245-56-0 (N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide
• CAS No: 2034245-56-0
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 6224276
• PubChem ID: 121172643
• Update Time: 2025-10-29

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide
• AKOS032459237
• F6512-9142
• 2034245-56-0
• N-((5-methylisoxazol-4-yl)methyl)benzo[b]thiophene-2-carboxamide
• N-[(5-methyl-1,2-oxazol-4-yl)methyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C14H12N2O2S/c1-9-11(8-16-18-9)7-15-14(17)13-6-10-4-2-3-5-12(10)19-13/h2-6,8H,7H2,1H3,(H,15,17)
• InChI Key： HYNLAQTZIWNZAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NCC1C=NOC=1C)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 2034245-56-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective properties. The presence of the 1,2-oxazol moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The benzothiophene scaffold is a well-established core structure in medicinal chemistry, often found in various drugs and drug candidates. It is characterized by a benzene ring fused to a thiophene ring, providing a rigid and planar structure that can interact effectively with biological targets. The 1,2-oxazol ring, on the other hand, is known for its ability to modulate biological activity through hydrogen bonding and π-stacking interactions. The combination of these two structural elements in N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide results in a compound with a high degree of functional versatility.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. Studies have demonstrated that N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential lead compound for the development of novel anticancer drugs.

The neuroprotective effects of N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide have also been explored. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of glutamate receptors and the activation of antioxidant defense systems.

The pharmacokinetic properties of N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide have also been studied to ensure its suitability for drug development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for the successful translation from preclinical to clinical studies. Additionally, its low toxicity profile makes it an attractive candidate for further investigation.

In conclusion, N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 2034245-56-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an excellent candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.